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Compound of Interest

Compound Name: BI-135585

Cat. No.: B606072

Disclaimer: Publicly available data on the administration of BI-135585 specifically in
cynomolgus monkeys is limited. The following application notes and protocols have been
compiled based on available information for BI-135585 in human studies, studies with closely
related 113-HSD1 inhibitors in cynomolgus monkeys, and general best practices for non-
human primate research. These should be considered as representative guidelines and may
require optimization for specific study designs.

Introduction

BI-135585 is a potent and selective inhibitor of 113-hydroxysteroid dehydrogenase type 1 (1103-
HSD1), an enzyme that plays a crucial role in the intracellular conversion of inactive cortisone
to active cortisol. By inhibiting 113-HSD1, BI-135585 reduces local cortisol levels in target
tissues such as the liver and adipose tissue, which is a therapeutic strategy for metabolic
conditions like type 2 diabetes. This document provides detailed application notes and
protocols for the administration of BI-135585 in cynomolgus monkey studies, intended for
researchers, scientists, and drug development professionals.

Mechanism of Action and Signaling Pathway

11B-HSDL1 is a key enzyme in the prereceptor regulation of glucocorticoid action. It catalyzes
the conversion of cortisone to cortisol, thereby amplifying the local effects of glucocorticoids.
Inhibition of 113-HSD1 by BI-135585 leads to a reduction in intracellular cortisol levels, which
in turn modulates the expression of glucocorticoid-responsive genes involved in glucose and
lipid metabolism.
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Pre-Dose

Animal Selection & Acclimation
(n=4-6 male/female cynomolgus monkeys)

Overnight Fasting

Prepare Oral Formulation
(e.g., suspension in 0.5% HPMC)

Oral Gavage Administration
(e.g., 10 mg/kg)

Sampling & Analysis
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» To cite this document: BenchChem. [Application Notes and Protocols for BI-135585
Administration in Cynomolgus Monkey Studies]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b606072#bi-135585-administration-in-cynomolgus-
monkey-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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